Cas no 3534-22-3 (Phenol,2,2'-[(methylimino)bis(methylene)]bis[6-methyl-)

Phenol,2,2'-[(methylimino)bis(methylene)]bis[6-methyl- structure
3534-22-3 structure
Product Name:Phenol,2,2'-[(methylimino)bis(methylene)]bis[6-methyl-
CAS No:3534-22-3
MF:C17H21NO2
MW:271.35414481163
CID:321634
PubChem ID:241471
Update Time:2025-04-19

Phenol,2,2'-[(methylimino)bis(methylene)]bis[6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,2'-[(methylimino)bis(methylene)]bis[6-methyl-
    • 2-[[(2-hydroxy-3-methylphenyl)methyl-methylamino]methyl]-6-methylphenol
    • 2,2'-[(methylimino)dimethanediyl]bis(6-methylphenol)
    • AC1L67FQ
    • AC1Q79NN
    • AG-J-87035
    • AR-1D0935
    • CTK4H4314
    • N-(2-Hydroxy-3-methyl-benzyl)-N-(2-hydroxy-3-methyl-benzyl)-methylamin
    • NSC48868
    • SureCN2482413
    • 3534-22-3
    • NSC-48868
    • RNDJZFKBPQJUFK-UHFFFAOYSA-N
    • phenol, 2,2'-[(methylimino)bis(methylene)]bis[6-methyl-
    • SCHEMBL2482413
    • DTXSID80287079
    • Inchi: 1S/C17H21NO2/c1-12-6-4-8-14(16(12)19)10-18(3)11-15-9-5-7-13(2)17(15)20/h4-9,19-20H,10-11H2,1-3H3
    • InChI Key: RNDJZFKBPQJUFK-UHFFFAOYSA-N
    • SMILES: OC1C(C)=CC=CC=1CN(C)CC1C=CC=C(C)C=1O

Computed Properties

  • Exact Mass: 271.15733
  • Monoisotopic Mass: 271.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 43.7Ų

Experimental Properties

  • PSA: 43.7
  • LogP: 3.34660
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